Cas no 127285-45-4 (Ethanone,1-[4-ethoxy-2-(ethylamino)phenyl]-)

Ethanone,1-[4-ethoxy-2-(ethylamino)phenyl]- structure
127285-45-4 structure
Product Name:Ethanone,1-[4-ethoxy-2-(ethylamino)phenyl]-
CAS No:127285-45-4
MF:C12H17NO2
MW:207.268883466721
CID:103186
Update Time:2024-01-24

Ethanone,1-[4-ethoxy-2-(ethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[4-ethoxy-2-(ethylamino)phenyl]-
    • Ethanone, 1-[4-ethoxy-2-(ethylamino)phenyl]- (9CI)
    • Inchi: 1S/C12H17NO2/c1-4-13-12-8-10(15-5-2)6-7-11(12)9(3)14/h6-8,13H,4-5H2,1-3H3
    • InChI Key: SLKFINBLWPNUQZ-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(OCC)C=C1NCC)C

Computed Properties

  • Exact Mass: 207.12601
  • Monoisotopic Mass: 207.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2

Experimental Properties

  • PSA: 38.33
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